Cas no 118024-67-2 (3,9-dihydro-1-methyl-3-propyl-1H-Purine-2,6-dione)

• Product Name: 3,9-dihydro-1-methyl-3-propyl-1H-Purine-2,6-dione
• CAS No: 118024-67-2
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 158611
• PubChem ID: 86344
• Update Time: 2025-04-19

3,9-dihydro-1-methyl-3-propyl-1H-Purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3,9-dihydro-1-methyl-3-propyl-1H-Purine-2,6-dione
• 1H-Purine-2,6-dione,3,9-dihydro-1-methyl-3-propyl-
• 1-methyl-3-propyl-7H-purine-2,6-dione
• 3,7-Dihydro-1-methyl-3-propyl-1H-purine-2,6-dione
• XT-10
• 1-Methyl-3-propyl-7H-purine-2,6(1H,3H)-dione
• 1-methyl-3-propyl-3,7-dihydro-1H-purine-2,6-dione
• 1-Methyl-3-propylxanthine
• PD179605
• CHEMBL286976
• CHEBI:145517
• 1-methyl-3-n-propylxanthine
• Xanthine, 1-methyl-3-propyl-
• 1H-Purine-2,6-dione, 3,7-dihydro-1-methyl-3-propyl-
• BDBM50001509
• SCHEMBL9765669
• 1H-PURINE-2,6-DIONE, 3,9-DIHYDRO-1-METHYL-3-PROP
• DTXSID10879542
• 118024-67-2
• UNII-DWZ57272FA
• 1-methyl-3-propyl-7H-xanthine
• 1H-PURINE-2,6-DIONE, 3,9-DIHYDRO-1-METHYL-3-PROPYL-
• DWZ57272FA
• 1-Methyl-3-propyl-3,7-dihydro-purine-2,6-dione

• Inchi： 1S/C9H12N4O2/c1-3-4-13-7-6(10-5-11-7)8(14)12(2)9(13)15/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： MCPROACZLSAAPY-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C2=C(N=CN2)N1CCC)=O

Computed Properties

• Exact Mass: 208.096026
• Monoisotopic Mass: 208.096026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.3

Experimental Properties

• Density: 1.326
• Boiling Point: 450.7°Cat760mmHg
• Flash Point: 226.4°C